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Compound of Interest

Compound Name: Tirilazad

Cat. No.: B025892 Get Quote

Ensuring laboratory safety and environmental responsibility are paramount in the handling and

disposal of all chemical compounds, including the investigational drug Tirilazad. This

document provides essential guidance for researchers, scientists, and drug development

professionals on the proper disposal procedures for Tirilazad and its related materials.

While Tirilazad Mesylate IV Solution is classified as non-hazardous in accordance with

international workplace safety standards, adherence to proper disposal protocols is crucial to

maintain a safe laboratory environment and comply with all applicable regulations.[1]

Core Principles of Tirilazad Disposal
The fundamental principle for the disposal of Tirilazad is to manage it as non-hazardous

chemical waste, unless otherwise specified by local, state, or federal regulations. It is

imperative to consult your institution's Environmental Health and Safety (EHS) department for

specific guidance and to ensure full compliance with all legal requirements.

Step-by-Step Disposal Procedures
Initial Assessment:

Confirm that the Tirilazad waste (e.g., expired drug, unused solutions, contaminated

labware) is not mixed with any hazardous materials. If it is, the entire mixture must be

treated as hazardous waste.
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Consult the Safety Data Sheet (SDS) for Tirilazad for any specific handling precautions.[1]

Segregation of Waste:

Properly segregate Tirilazad waste from hazardous waste streams.[2] This practice is not

only crucial for safety but can also significantly reduce disposal costs.[2]

Containerization:

Place all Tirilazad waste into a designated, appropriately labeled, and sealed container.[1]

The container should be made of a material compatible with the chemical properties of

Tirilazad.

Ensure the label clearly identifies the contents as "Tirilazad Waste" or another appropriate

designation as required by your institution.

Disposal of Liquid Waste:

For small quantities of aqueous solutions of Tirilazad, disposal down the sanitary sewer

may be permissible, provided it is in accordance with local regulations.[3][4]

Always flush with a copious amount of water to ensure dilution.

Crucially, never dispose of any hazardous waste pharmaceuticals, including Tirilazad if

mixed with hazardous substances, into sinks, toilets, or sewer lines.[5][6]

Disposal of Solid Waste and Contaminated Materials:

Solid Tirilazad waste, such as powder or contaminated personal protective equipment

(PPE) and labware (e.g., gloves, vials, pipette tips), should be placed in the sealed

container.

Empty containers that held Tirilazad should be managed according to institutional

procedures for non-hazardous chemical containers.[3]

Final Disposal:
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Arrange for the collection and disposal of the containerized Tirilazad waste through your

institution's established waste management program. This may involve a designated

chemical waste contractor.[7]

Chemical Properties of Tirilazad Mesylate
A summary of the key chemical identifiers for Tirilazad Mesylate is provided in the table below

for easy reference.

Property Value

Molecular Formula C₃₉H₅₆N₆O₅S

Molecular Weight 721.0 g/mol

CAS Number 110101-67-2

Synonyms Tirilazad Mesylate, Freedox, U-74006F

Tirilazad Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Tirilazad.
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Caption: Decision workflow for the proper disposal of Tirilazad waste.
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Disclaimer: This information is intended as a general guide. Always prioritize the specific

disposal procedures and regulations established by your institution and local authorities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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